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Compound of Interest

Compound Name: Strontium lactate

Cat. No.: B1616434 Get Quote

Strontium Lactate: A Technical Overview for
Researchers
For Immediate Release

This technical guide provides an in-depth analysis of the chemical properties and biological

significance of strontium lactate, a compound of interest in the fields of pharmacology and

drug development, particularly in the context of bone metabolism. This document is intended

for researchers, scientists, and professionals in drug development.

Chemical and Physical Data
Strontium lactate exists in both anhydrous and hydrated forms. The key quantitative data for

these forms are summarized below.
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Property
Anhydrous Strontium
Lactate

Strontium Lactate
Trihydrate

Chemical Formula C₆H₁₀O₆Sr[1][2] C₆H₁₀O₆Sr·3H₂O

Molecular Weight 265.76 g/mol [1][2][3][4] 319.8 g/mol [5]

Synonyms
Strontium bis(2-

hydroxypropanoate)
-

CAS Number 29870-99-3[1][4] -

Appearance
White, odorless, granular

powder[1]
-

Solubility

Soluble in approximately 3

parts of water; slightly soluble

in alcohol[1][4]

-

Experimental Protocols
Synthesis of Strontium Lactate
A common method for the synthesis of strontium lactate involves the neutralization of lactic

acid with a strontium base.[6]

Materials:

Lactic acid (moderately dilute solution)

Strontium carbonate (SrCO₃) or Strontium hydroxide (Sr(OH)₂)

Distilled water

Stirring apparatus

Heating apparatus (e.g., water bath, heating mantle)

Filtration apparatus

Procedure:
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A moderately dilute solution of lactic acid is prepared in a reaction vessel.

Slowly, and with constant stirring, strontium carbonate or strontium hydroxide is added to the

lactic acid solution until the acid is completely neutralized. Effervescence (in the case of

strontium carbonate) will cease upon completion of the reaction.

The resulting solution is filtered to remove any unreacted starting material or impurities.

The clear filtrate, containing aqueous strontium lactate, is then gently heated to evaporate

the solvent.

The evaporation is continued until a dry, white, granular powder of strontium lactate is

obtained.[6] For the trihydrate form, the crystallization process would need to be controlled

under specific temperature and humidity conditions, although the trihydrate loses its water of

crystallization at 120°C.[1]

Biological Activity and Signaling Pathways
Strontium ions, delivered in the form of salts like strontium lactate, have been shown to play a

role in bone metabolism.[7] The primary mechanism of action is believed to be the dual effect

of stimulating bone formation and inhibiting bone resorption. This is mediated through the

activation of the Calcium-Sensing Receptor (CaSR) on bone cells.[8][9]

Signaling Pathway in Bone Metabolism
The following diagram illustrates the signaling pathway initiated by strontium in osteoblasts,

leading to a favorable balance in bone turnover.
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Caption: Strontium's signaling pathway in osteoblasts.

Activation of the CaSR by strontium ions in osteoblasts leads to two key downstream effects:

an increase in the production of osteoprotegerin (OPG) and a decrease in the expression of

Receptor Activator of Nuclear factor Kappa-B Ligand (RANKL).[8][9][10] OPG acts as a decoy

receptor for RANKL, preventing it from binding to its receptor (RANK) on osteoclast precursors.

This inhibition of the RANKL/RANK pathway ultimately leads to decreased osteoclast
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differentiation and activity, thus reducing bone resorption. The overall effect is a shift in bone

remodeling dynamics towards increased bone formation.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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